Cas no 2138511-43-8 ([4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride)

• Product Name: [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride
• CAS No: 2138511-43-8
• MF: C₁₂H₁₅ClO₄S
• MW: 290.763101816177
• CID: 6201939
• PubChem ID: 165477471
• Update Time: 2025-05-23

[4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-767788
• [4-(2-methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride
• 2138511-43-8
• [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride

• Inchi： 1S/C12H15ClO4S/c1-16-12-5-3-2-4-11(12)9-6-10(17-7-9)8-18(13,14)15/h2-5,9-10H,6-8H2,1H3
• InChI Key： ZQEVCKDIWAQWKY-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(C2C=CC=CC=2OC)CO1)(=O)=O

Computed Properties

• Exact Mass: 290.0379578g/mol
• Monoisotopic Mass: 290.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Additional information on [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride

[4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl Chloride: A Comprehensive Overview

[4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride, also known by its CAS number 2138511-43-8, is a highly specialized chemical compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a methanesulfonyl group with a substituted oxolane ring, making it a valuable intermediate in the construction of complex molecular architectures.

The core structure of this compound consists of a methanesulfonyl group attached to an oxolane (tetrahydrofuran) ring. The oxolane ring is further substituted at the 4-position with a 2-methoxyphenyl group, introducing electronic and steric effects that influence its reactivity and selectivity in various chemical reactions. This combination of functional groups makes the compound particularly useful in Suzuki-Miyaura coupling reactions, where it serves as an efficient leaving group for the formation of biaryl structures.

Recent advancements in synthetic chemistry have highlighted the importance of [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride in the construction of heterocyclic compounds, which are critical components in many bioactive molecules. Researchers have demonstrated that this compound can be employed as a versatile building block for the synthesis of diverse pharmacophores, including those with potential anticancer and antiviral activities.

In terms of its physical properties, [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride is typically a white crystalline solid with a melting point of approximately 65°C. It is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits higher solubility in polar aprotic solvents like dimethylformamide (DMF). These properties make it suitable for use in both solution-phase and solid-phase synthesis methodologies.

The synthesis of this compound involves a multi-step process that begins with the preparation of the corresponding oxolane derivative. Key steps include nucleophilic substitution reactions, oxidation processes, and subsequent sulfonation to introduce the methanesulfonyl group. The use of catalytic agents such as palladium catalysts has been shown to enhance reaction efficiency and selectivity, leading to higher yields of the desired product.

One of the most notable applications of [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride is in the field of medicinal chemistry. Its ability to act as an effective leaving group in cross-coupling reactions has made it an invaluable tool for constructing complex molecular frameworks. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors that exhibit potent activity against various cancer cell lines.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

From an environmental perspective, understanding the fate and transport of [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. However, further research is needed to fully characterize its environmental behavior and develop strategies for safe disposal.

In conclusion, [4-(2-Methoxyphenyl)oxolan-2-yl]methanesulfonyl chloride (CAS No: 2138511-43-8) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its versatility as a building block for complex molecules positions it as an essential component in both academic research and industrial applications. As advancements continue to be made in synthetic methodologies and materials science, this compound will undoubtedly play an increasingly important role in shaping the future of chemistry.